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Compound of Interest

Compound Name: 8-AZido-octanoyl-OSu

Cat. No.: B15566161 Get Quote

An In-depth Technical Guide to 8-Azido-octanoyl-OSu: Safety, Handling, and Application in

Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Azido-octanoyl-OSu, also known as N-Succinimidyl 8-azidooctanoate, is a bifunctional

chemical reagent that serves as a valuable tool in chemical biology and drug development. It

features two key functional groups: an N-hydroxysuccinimide (NHS) ester and a terminal azide

group. The NHS ester allows for the covalent attachment of the 8-azido-octanoyl moiety to

primary amines, such as the lysine residues on proteins, forming a stable amide bond. The

terminal azide then acts as a bioorthogonal handle for "click chemistry" reactions, most notably

the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-

Alkyne Cycloaddition (SPAAC).[1] This dual functionality enables a two-step approach for the

labeling and modification of biomolecules.[1]

This guide provides a comprehensive overview of the chemical properties, safety and handling

procedures, and a detailed experimental protocol for the use of 8-Azido-octanoyl-OSu in

protein labeling and subsequent click chemistry applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 8-Azido-octanoyl-OSu and its

corresponding carboxylic acid is presented below.
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Property 8-Azido-octanoyl-OSu 8-Azidooctanoic Acid

Molecular Formula C₁₂H₁₈N₄O₄ C₈H₁₅N₃O₂

Molecular Weight 282.30 g/mol [2] 185.23 g/mol [3]

CAS Number 2576471-56-0[1] 217180-76-2[3]

Appearance Not specified (typically a solid) Light yellow to yellow liquid[3]

Purity Typically >95% >95%[3]

Solubility
Soluble in organic solvents

(e.g., DMSO, DMF)
Not specified

Storage
Store at -20°C, protect from

moisture
Store at 0-8°C[3]

Safety and Handling
While a specific Safety Data Sheet (SDS) for 8-Azido-octanoyl-OSu is not readily available, a

comprehensive understanding of its potential hazards can be derived from the safety profiles of

structurally related compounds, namely N-hydroxysuccinimide esters, organic azides, and the

precursor 8-azidooctanoic acid.

Hazard Identification
Based on the components of the molecule, the following hazards should be considered:

Skin and Eye Irritation: N-hydroxysuccinimide and its esters are known to cause skin and

serious eye irritation.[4]

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[4]

Toxicity: The precursor, 8-azidooctanoic acid, is classified as toxic if swallowed, in contact

with skin, or if inhaled. It is also suspected of causing genetic defects.[3]

Explosive Potential of Azides: While the risk is generally low for aliphatic azides in the

absence of sensitizing agents (like heavy metals), organic azides as a class are considered

potentially explosive and should be handled with care.
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Recommended Safety Precautions
Precaution Category Recommendation

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.[3]

Personal Protective Equipment (PPE)

- Eye Protection: Wear chemical safety goggles.

[4] - Hand Protection: Wear chemically resistant

gloves (e.g., nitrile).[4] - Skin and Body

Protection: Wear a lab coat.[5]

Hygiene Measures
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[3]

Handling and Storage
Handling: Avoid breathing dust, fumes, or vapors.[3] Avoid contact with skin and eyes.[5]

Storage: Store in a tightly sealed container in a cool, dry place. For long-term storage, it is

recommended to store at -20°C. Protect from moisture, as the NHS ester is susceptible to

hydrolysis.

Spill and Disposal Procedures
Spills: In case of a spill, wear appropriate PPE and contain the spill. Absorb with an inert

material and place in a sealed container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6] Do not

dispose of down the drain.

Experimental Protocols
The following section details a general protocol for the labeling of a protein with 8-Azido-
octanoyl-OSu, followed by a click chemistry reaction to attach a reporter molecule.

Protein Labeling with 8-Azido-octanoyl-OSu
This protocol describes the covalent attachment of the 8-azido-octanoyl moiety to primary

amines on a protein of interest.
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Materials:

Protein of interest in a suitable buffer (e.g., PBS, pH 7.4)

8-Azido-octanoyl-OSu

Anhydrous dimethyl sulfoxide (DMSO)

Desalting column

Procedure:

Prepare Protein Solution: Dissolve the protein of interest in a suitable buffer at a

concentration of 1-10 mg/mL. The buffer should be free of primary amines (e.g., Tris).

Prepare 8-Azido-octanoyl-OSu Stock Solution: Immediately before use, prepare a 10 mM

stock solution of 8-Azido-octanoyl-OSu in anhydrous DMSO.

Labeling Reaction:

Add a 10- to 20-fold molar excess of the 8-Azido-octanoyl-OSu stock solution to the

protein solution. The optimal molar excess may need to be determined empirically.

Incubate the reaction mixture at room temperature for 30-60 minutes with gentle stirring or

rotation.

Purification: Remove the excess, unreacted 8-Azido-octanoyl-OSu and the N-

hydroxysuccinimide byproduct using a desalting column equilibrated with the desired buffer

for the next step.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
This protocol describes the attachment of an alkyne-containing reporter molecule (e.g., a

fluorescent dye or biotin) to the azide-labeled protein.

Materials:
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Azide-labeled protein

Alkyne-containing reporter molecule

Copper(II) sulfate (CuSO₄)

Reducing agent (e.g., sodium ascorbate)

Copper-chelating ligand (e.g., THPTA or TBTA)

DMSO

Procedure:

Prepare Reagents:

Prepare a 10 mM stock solution of the alkyne-reporter in DMSO.

Prepare a 50 mM stock solution of CuSO₄ in water.

Prepare a 100 mM stock solution of sodium ascorbate in water (prepare fresh).

Prepare a 50 mM stock solution of the copper ligand in DMSO or water.

Click Reaction:

In a microcentrifuge tube, combine the azide-labeled protein (final concentration ~1

mg/mL) and the alkyne-reporter (2- to 5-fold molar excess over the protein).

Add the copper ligand to a final concentration of 1 mM.

In a separate tube, premix the CuSO₄ (to a final concentration of 1 mM) and sodium

ascorbate (to a final concentration of 5 mM).

Add the CuSO₄/ascorbate mixture to the protein solution to initiate the reaction.

Incubate at room temperature for 1 hour.
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Purification: Purify the labeled protein from the reaction components using a desalting

column or dialysis.

Visualizations
The following diagrams illustrate the key chemical transformation and a generalized

experimental workflow for the use of 8-Azido-octanoyl-OSu.

Protein Labeling

Protein with Primary Amine (e.g., Lysine)

Azide-Labeled Protein
+ 8-Azido-octanoyl-OSu

8-Azido-octanoyl-OSu

N-Hydroxysuccinimide (byproduct)

Click to download full resolution via product page

Caption: Reaction of 8-Azido-octanoyl-OSu with a primary amine on a protein.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15566161?utm_src=pdf-body
https://www.benchchem.com/product/b15566161?utm_src=pdf-body-img
https://www.benchchem.com/product/b15566161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start with Protein of Interest

Label with 8-Azido-octanoyl-OSu
(pH 7.4, RT, 30-60 min)

Purify via Desalting Column
(Remove excess NHS ester)

Perform CuAAC Click Reaction
(+ Alkyne-Reporter, CuSO4, Ascorbate, Ligand)

Purify Labeled Protein
(Desalting or Dialysis)

Downstream Analysis
(e.g., SDS-PAGE, Mass Spectrometry, Imaging)
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Click Chemistry (CuAAC)

Azide-Labeled Protein

Protein-Triazole-ReporterAlkyne-Reporter
(e.g., Fluorophore, Biotin)

Cu(I) Catalyst
(from CuSO4 + Ascorbate)

catalyzes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15566161#8-azido-octanoyl-osu-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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